Cas no 1607290-54-9 (6-Cyano-N-(3-fluoropyridin-2-YL)pyridine-3-sulfonamide)
6-Cyano-N-(3-fluoropyridin-2-YL)pyridine-3-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- AKOS016983541
- 6-CYANO-N-(3-FLUOROPYRIDIN-2-YL)PYRIDINE-3-SULFONAMIDE
- Z1615532083
- 1607290-54-9
- EN300-26594226
- 6-Cyano-N-(3-fluoropyridin-2-YL)pyridine-3-sulfonamide
-
- Inchi: 1S/C11H7FN4O2S/c12-10-2-1-5-14-11(10)16-19(17,18)9-4-3-8(6-13)15-7-9/h1-5,7H,(H,14,16)
- InChI Key: YCFJRPFUGVGXNS-UHFFFAOYSA-N
- SMILES: S(C1C=NC(C#N)=CC=1)(NC1C(=CC=CN=1)F)(=O)=O
Computed Properties
- Exact Mass: 278.02737481g/mol
- Monoisotopic Mass: 278.02737481g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 455
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 104Ų
6-Cyano-N-(3-fluoropyridin-2-YL)pyridine-3-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26594226-0.05g |
6-cyano-N-(3-fluoropyridin-2-yl)pyridine-3-sulfonamide |
1607290-54-9 | 90% | 0.05g |
$888.0 | 2023-11-13 | |
| Enamine | EN300-26594226-0.1g |
6-cyano-N-(3-fluoropyridin-2-yl)pyridine-3-sulfonamide |
1607290-54-9 | 90% | 0.1g |
$930.0 | 2023-11-13 | |
| Enamine | EN300-26594226-0.25g |
6-cyano-N-(3-fluoropyridin-2-yl)pyridine-3-sulfonamide |
1607290-54-9 | 90% | 0.25g |
$972.0 | 2023-11-13 | |
| Enamine | EN300-26594226-0.5g |
6-cyano-N-(3-fluoropyridin-2-yl)pyridine-3-sulfonamide |
1607290-54-9 | 90% | 0.5g |
$1014.0 | 2023-11-13 | |
| Enamine | EN300-26594226-1g |
6-cyano-N-(3-fluoropyridin-2-yl)pyridine-3-sulfonamide |
1607290-54-9 | 90% | 1g |
$1057.0 | 2023-11-13 | |
| Enamine | EN300-26594226-2.5g |
6-cyano-N-(3-fluoropyridin-2-yl)pyridine-3-sulfonamide |
1607290-54-9 | 90% | 2.5g |
$2071.0 | 2023-11-13 | |
| Enamine | EN300-26594226-5g |
6-cyano-N-(3-fluoropyridin-2-yl)pyridine-3-sulfonamide |
1607290-54-9 | 90% | 5g |
$3065.0 | 2023-11-13 | |
| Enamine | EN300-26594226-10g |
6-cyano-N-(3-fluoropyridin-2-yl)pyridine-3-sulfonamide |
1607290-54-9 | 90% | 10g |
$4545.0 | 2023-11-13 |
6-Cyano-N-(3-fluoropyridin-2-YL)pyridine-3-sulfonamide Related Literature
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
Additional information on 6-Cyano-N-(3-fluoropyridin-2-YL)pyridine-3-sulfonamide
Comprehensive Overview of 6-Cyano-N-(3-fluoropyridin-2-YL)pyridine-3-sulfonamide (CAS No. 1607290-54-9)
6-Cyano-N-(3-fluoropyridin-2-YL)pyridine-3-sulfonamide (CAS No. 1607290-54-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This sulfonamide derivative features a pyridine backbone substituted with a cyano group and a fluoropyridinyl moiety, making it a versatile intermediate for drug discovery and material science applications. Its unique structural attributes contribute to its potential in modulating biological targets, particularly in kinase inhibition and enzyme regulation.
The compound's molecular formula is C11H7FN4O2S, with a molecular weight of 278.26 g/mol. Its sulfonamide functional group enhances binding affinity to proteins, while the fluorine atom improves metabolic stability—a critical factor in modern drug design. Researchers are increasingly exploring 6-Cyano-N-(3-fluoropyridin-2-YL)pyridine-3-sulfonamide for its role in developing next-generation therapeutics, especially in oncology and neurology.
Recent studies highlight the compound's relevance in addressing drug-resistant infections and neurodegenerative disorders, aligning with global health priorities. For instance, its structural analogs have shown promise in inhibiting ATP-binding cassette (ABC) transporters, which are often overexpressed in multidrug-resistant cancers. This positions CAS 1607290-54-9 as a candidate for combination therapies aimed at overcoming chemoresistance.
From a synthetic chemistry perspective, 6-Cyano-N-(3-fluoropyridin-2-YL)pyridine-3-sulfonamide is synthesized via nucleophilic aromatic substitution (SNAr) reactions, leveraging the reactivity of its fluoropyridine and sulfonyl chloride precursors. Optimized protocols emphasize green chemistry principles, such as solvent-free conditions or aqueous-phase catalysis, to reduce environmental impact—a growing demand in sustainable pharmaceutical manufacturing.
The compound's physicochemical properties, including a calculated LogP of 1.2 and moderate water solubility, make it suitable for formulation development. Its hydrogen-bond acceptor/donor profile (4 acceptors, 2 donors) aligns with Lipinski's Rule of Five, suggesting good oral bioavailability—a key consideration for small-molecule drug candidates.
Market analysts note rising demand for fluorinated pyridine derivatives, driven by their applications in precision agriculture and veterinary medicine. 6-Cyano-N-(3-fluoropyridin-2-YL)pyridine-3-sulfonamide derivatives are being evaluated as eco-friendly pesticides with selective action against pests while minimizing harm to pollinators—a response to the global pollinator crisis.
In material science, this compound serves as a building block for organic semiconductors and metal-organic frameworks (MOFs). Its π-conjugated system and electron-withdrawing groups enable tunable optoelectronic properties, relevant for flexible electronics and energy storage devices—topics trending in renewable energy research.
Quality control of CAS 1607290-54-9 typically involves HPLC (>98% purity), mass spectrometry, and 1H/13C NMR characterization. Regulatory-compliant storage recommendations include protection from light at 2–8°C under inert atmosphere, ensuring stability for long-term research use.
Future directions for 6-Cyano-N-(3-fluoropyridin-2-YL)pyridine-3-sulfonamide research may explore its covalent inhibitor potential through targeted warhead modifications, or its utility in PROTAC (Proteolysis-Targeting Chimera) technology—an emerging paradigm in targeted protein degradation therapeutics.
1607290-54-9 (6-Cyano-N-(3-fluoropyridin-2-YL)pyridine-3-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)